N-[(1-benzyl-1H-pyrazol-4-yl)methyl]-3-isopropyl-5-isoxazolecarboxamide

• IUPAC Name: N-[(1-benzylpyrazol-4-yl)methyl]-3-propan-2-yl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C18H20N4O2/c1-13(2)16-8-17(24-21-16)18(23)19-9-15-10-20-22(12-15)11-14-6-4-3-5-7-14/h3-8,10,12-13H,9,11H2,1-2H3,(H,19,23)
• InChI Key: UUKYXXDPXWBYTO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=C1)C(=O)NCC2=CN(N=C2)CC3=CC=CC=C3
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

N-[(1-benzyl-1H-pyrazol-4-yl)methyl]-3-isopropyl-5-isoxazolecarboxamide, commonly known as BPIP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPIP belongs to the class of isoxazolecarboxamide compounds and has been synthesized through various methods.

Mechanism of Action

BPIP is believed to exert its pharmacological effects through the inhibition of the nuclear factor-kappa B (NF-κB) pathway. NF-κB is a transcription factor that plays a crucial role in the regulation of immune and inflammatory responses. BPIP has been shown to inhibit the activation of NF-κB by preventing the phosphorylation and degradation of its inhibitor, IκBα. This leads to the suppression of the production of pro-inflammatory cytokines and chemokines, which contribute to the pathogenesis of various inflammatory diseases.
Biochemical and Physiological Effects:
BPIP has been shown to have various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. BPIP has also been found to induce apoptosis in cancer cells and inhibit tumor growth. It has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

BPIP has several advantages for lab experiments. It is a stable compound that can be easily synthesized using different methods. It has been shown to have potent anti-inflammatory, anti-cancer, and neuroprotective properties, which make it a promising candidate for further research. However, there are some limitations to using BPIP in lab experiments. Its mechanism of action is not fully understood, and more studies are needed to elucidate its pharmacological effects. Moreover, the potential side effects of BPIP on human health are not yet known, and further research is needed to evaluate its safety.

Future Directions

There are several future directions for the research on BPIP. One potential direction is to investigate its potential therapeutic applications in other fields, such as cardiovascular and metabolic diseases. Another direction is to study its mechanism of action in more detail, including its effects on other signaling pathways. Moreover, more studies are needed to evaluate its safety and potential side effects on human health. Finally, the development of novel BPIP derivatives with improved pharmacological properties may lead to the discovery of new therapeutic agents for the treatment of various diseases.

Synthesis Methods

BPIP has been synthesized using different methods, including a one-pot reaction, a multi-step synthesis, and a microwave-assisted synthesis. A one-pot reaction involves the reaction of 4-benzyl-1H-pyrazole, 3-isopropyl-5-methylisoxazole-4-carboxylic acid, and N,N'-dicyclohexylcarbodiimide (DCC) in the presence of 4-dimethylaminopyridine (DMAP) and triethylamine (TEA) in dichloromethane (DCM) solvent. The multi-step synthesis involves the reaction of 4-benzyl-1H-pyrazole with 3-isopropyl-5-methylisoxazole-4-carboxylic acid in the presence of DCC and DMAP, followed by the reduction of the intermediate product with lithium aluminum hydride (LiAlH4). The microwave-assisted synthesis involves the reaction of 4-benzyl-1H-pyrazole, 3-isopropyl-5-methylisoxazole-4-carboxylic acid, and DCC in the presence of DMAP and TEA in DCM solvent under microwave irradiation.

Scientific Research Applications

BPIP has been found to have potential therapeutic applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and neuroprotective properties. BPIP has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. It has also been found to induce apoptosis in cancer cells and inhibit tumor growth. BPIP has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.